16-alpha-METHYLPREGNENOLONE
16-alpha-METHYLPREGNENOLONE
Brand Name:
Vulcanchem
CAS No.:
16394-71-1
VCID:
VC21036827
InChI:
InChI=1S/C22H34O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h5,13,16-20,24H,6-12H2,1-4H3/t13-,16+,17-,18+,19+,20-,21+,22+/m1/s1
SMILES:
CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)C)C)C)O
Molecular Formula:
C22H34O2
Molecular Weight:
330.5 g/mol
16-alpha-METHYLPREGNENOLONE
CAS No.: 16394-71-1
Cat. No.: VC21036827
Molecular Formula: C22H34O2
Molecular Weight: 330.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16394-71-1 |
|---|---|
| Molecular Formula | C22H34O2 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | 1-[(3S,8S,9S,10R,13S,14S,16R,17S)-3-hydroxy-10,13,16-trimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C22H34O2/c1-13-11-19-17-6-5-15-12-16(24)7-9-21(15,3)18(17)8-10-22(19,4)20(13)14(2)23/h5,13,16-20,24H,6-12H2,1-4H3/t13-,16+,17-,18+,19+,20-,21+,22+/m1/s1 |
| Standard InChI Key | XXSFRYVGIQYVIQ-RDTLVLTASA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CC=C4C[C@H](CC[C@@]4([C@H]3CC[C@@]2([C@H]1C(=O)C)C)C)O |
| SMILES | CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)C)C)C)O |
| Canonical SMILES | CC1CC2C3CC=C4CC(CCC4(C3CCC2(C1C(=O)C)C)C)O |
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